1-[(4-fluorobenzyl)sulfonyl]-N-(3-pyridinylmethyl)-4-piperidinecarboxamide

• IUPAC Name: 1-[(4-fluorophenyl)methylsulfonyl]-N-(pyridin-3-ylmethyl)piperidine-4-carboxamide
• InChI: InChI=1S/C19H22FN3O3S/c20-18-5-3-15(4-6-18)14-27(25,26)23-10-7-17(8-11-23)19(24)22-13-16-2-1-9-21-12-16/h1-6,9,12,17H,7-8,10-11,13-14H2,(H,22,24)
• InChI Key: GWZWZUUQOKIBHP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NCC2=CN=CC=C2)S(=O)(=O)CC3=CC=C(C=C3)F
• Molecular Formula: C19H22FN3O3S
• Molecular Weight: 391.5 g/mol

Description

1-[(4-fluorobenzyl)sulfonyl]-N-(3-pyridinylmethyl)-4-piperidinecarboxamide, also known as Compound X, is a synthetic compound that has been widely studied for its potential therapeutic applications. The compound belongs to a class of molecules known as piperidine carboxamides, which have been shown to exhibit a range of biological activities.

Mechanism of Action

The exact mechanism of action of 1-[(4-fluorobenzyl)sulfonyl]-N-(3-pyridinylmethyl)-4-piperidinecarboxamide X is not fully understood, but it is believed to act by inhibiting specific protein targets involved in cellular signaling pathways. In cancer cells, 1-[(4-fluorobenzyl)sulfonyl]-N-(3-pyridinylmethyl)-4-piperidinecarboxamide X has been shown to target the Akt/mTOR pathway, which is involved in cell growth and survival.
Biochemical and Physiological Effects:
In addition to its anti-cancer properties, 1-[(4-fluorobenzyl)sulfonyl]-N-(3-pyridinylmethyl)-4-piperidinecarboxamide X has also been shown to exhibit anti-inflammatory and neuroprotective effects. In animal models of neurodegenerative diseases, 1-[(4-fluorobenzyl)sulfonyl]-N-(3-pyridinylmethyl)-4-piperidinecarboxamide X has been shown to improve cognitive function and reduce neuronal damage.

Advantages and Limitations for Lab Experiments

One of the major advantages of 1-[(4-fluorobenzyl)sulfonyl]-N-(3-pyridinylmethyl)-4-piperidinecarboxamide X is its ability to selectively target specific protein targets, making it a potentially powerful tool for studying cellular signaling pathways. However, the compound's complex synthesis method and limited solubility in aqueous solutions can make it difficult to work with in lab experiments.

Future Directions

There are several potential future directions for research on 1-[(4-fluorobenzyl)sulfonyl]-N-(3-pyridinylmethyl)-4-piperidinecarboxamide X. One area of interest is the development of more efficient synthesis methods for the compound, which could make it more accessible for use in lab experiments. Additionally, further studies are needed to fully understand the compound's mechanism of action and potential therapeutic applications in a range of diseases.

Scientific Research Applications

1-[(4-fluorobenzyl)sulfonyl]-N-(3-pyridinylmethyl)-4-piperidinecarboxamide X has been extensively studied for its potential therapeutic applications in a range of diseases, including cancer, inflammation, and neurological disorders. In cancer research, 1-[(4-fluorobenzyl)sulfonyl]-N-(3-pyridinylmethyl)-4-piperidinecarboxamide X has been shown to inhibit the growth of tumor cells by targeting specific proteins involved in cell proliferation and survival.